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Compound of Interest

Compound Name: 2-Ethylhexyl acetate

Cat. No.: B091014 Get Quote

In-Depth Technical Guide: 2-Ethylhexyl Acetate
This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Ethylhexyl acetate, tailored for researchers, scientists, and professionals in

drug development.

2-Ethylhexyl acetate is an organic compound, specifically the acetate ester of 2-ethylhexanol.

It is a colorless liquid with a mild, sweet odor and is used in various industrial applications,

including as a solvent for nitrocellulose, resins, and lacquers.

Core Properties: Molecular Formula and Weight
The fundamental chemical identity of 2-Ethylhexyl acetate is defined by its molecular formula

and weight.

Molecular Formula: C10H20O2

Molecular Weight: 172.26 g/mol [1]

Physicochemical Data
A summary of the key quantitative physicochemical properties of 2-Ethylhexyl acetate is

presented in the table below for easy reference and comparison.
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Property Value Units

Molecular Weight 172.26 g/mol

Density 0.87 g/mL at 25 °C[2][3][4]

Boiling Point 199 °C[2][3][4][5][6]

Melting Point -92 °C[2][5][7]

Flash Point 71 °C[2][6]

Refractive Index 1.418 at 20 °C[2][3]

Solubility in Water Slightly soluble

Logical Relationships of Key Properties
The following diagram illustrates the interconnectedness of the core properties of 2-Ethylhexyl
acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/sigald/537497
https://www.chemwhat.com/2-ethylhexyl-acetate-cas-103-09-3/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2711865_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/sigald/537497
https://www.chemwhat.com/2-ethylhexyl-acetate-cas-103-09-3/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2711865_EN.htm
https://www.silverfernchemical.com/chemical-supplier-103-09-3/2-ethylhexyl-acetate-distributor-119.aspx
https://www.univarsolutions.com/ethylhexyl-acetate-2-3381000
https://www.sigmaaldrich.com/JP/ja/product/sigald/537497
https://www.silverfernchemical.com/chemical-supplier-103-09-3/2-ethylhexyl-acetate-distributor-119.aspx
https://www.thegoodscentscompany.com/data/rw1022731.html
https://www.sigmaaldrich.com/JP/ja/product/sigald/537497
https://www.univarsolutions.com/ethylhexyl-acetate-2-3381000
https://www.sigmaaldrich.com/JP/ja/product/sigald/537497
https://www.chemwhat.com/2-ethylhexyl-acetate-cas-103-09-3/
https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Core Properties of 2-Ethylhexyl Acetate

2-Ethylhexyl Acetate

Molecular Formula
C10H20O2

Physical State
Liquid at STP

Density
0.87 g/mL

Molecular Weight
172.26 g/mol

Boiling Point
199 °C

Melting Point
-92 °C
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Figure 2: Synthesis Workflow for 2-Ethylhexyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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